4-Bromophenyl 2-acetamido-2-deoxy-b-D-glucopyranoside

• IUPAC Name: N-[(2S,3R,4R,5S,6R)-2-(4-bromophenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C14H18BrNO6/c1-7(18)16-11-13(20)12(19)10(6-17)22-14(11)21-9-4-2-8(15)3-5-9/h2-5,10-14,17,19-20H,6H2,1H3,(H,16,18)/t10-,11-,12-,13-,14-/m1/s1
• InChI Key: GXARGJWDSNIGDI-DHGKCCLASA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)Br)CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC2=CC=C(C=C2)Br)CO)O)O
• Molecular Formula: C14H18BrNO6
• DSSTOX Substance ID: DTXSID20474527
• Molecular Weight: 376.20 g/mol
• CAS RN: 38229-80-0

Description

4-Bromophenyl 2-acetamido-2-deoxy-b-D-glucopyranoside, also known as BAPG, is a chemical compound that is commonly used in scientific experiments. It is a product for proteomics research. This compound is widely used in the biomedical industry for the synthesis of various drugs targeting specific diseases.

Physical And Chemical Properties Analysis

The predicted boiling point of 4-Bromophenyl 2-acetamido-2-deoxy-b-D-glucopyranoside is 642.1±55.0 °C and its predicted density is 1.65±0.1 g/cm3. The pKa value is predicted to be 12.88±0.70.

Scientific Research Applications

Synthesis and Biological Applications

• 4-Bromophenyl 2-acetamido-2-deoxy-b-D-glucopyranoside and its derivatives have been utilized in the synthesis of various compounds with potential biological applications. For example, 2-Acetamido-2-deoxy-D-glucose hydrochloride has been used in the preparation of certain glycosides showing promising antitumor activities, particularly in inducing apoptosis in B cell chronic leukemia (Myszka et al., 2003).

Chemical Synthesis Methods

• The compound has been a key player in the chemical synthesis of various glycosides and derivatives. For instance, the synthesis of 2-acetamido-2-deoxy-alpha-D-glucopyranose 4-phosphate has been described using a derivative of 2-acetamido-2-deoxy-D-glucose (Bundle & Jennings, 1974). Similarly, methods for preparing glycosides of 2-acetamido-2-deoxy-d-glucopyranose have been developed, which are crucial in creating various biochemical compounds (Burger et al., 1983).

Role in Glycoside Synthesis

• This chemical has been instrumental in the synthesis of phenyl and p-nitrophenyl glycosides, showcasing its versatility in the creation of complex sugar derivatives (Rana et al., 1982). These synthesized compounds are significant in studying carbohydrate-based interactions in biological systems.

Research in Enzyme Assays

• In enzyme research, derivatives of 4-Bromophenyl 2-acetamido-2-deoxy-b-D-glucopyranoside have been used to develop modified assay procedures. For example, synthetic glycosides have been employed for the determination of specific enzyme activities, which is crucial in biochemical research (Sykes et al., 1983).

Contributions to Immunology

• In the field of immunology, derivatives of this compound have been synthesized for the preparation of immunogens. These immunogens are significant in understanding immune responses and developing vaccines or therapeutic agents (Ekborg et al., 1982).